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Compound of Interest

Compound Name: Pyridindolol K2

Cat. No.: B1243539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyridindolol K2 is a naturally occurring beta-carboline alkaloid isolated from Streptomyces sp.

K93-0711. As a member of the beta-carboline family of compounds, it belongs to a class of

molecules that have garnered significant interest in cancer research for their diverse biological

activities. While extensive research on Pyridindolol K2 is limited, its known biological activity

points toward a potential role in interfering with processes crucial to cancer progression,

particularly metastasis.

The primary established effect of Pyridindolol K2 is the inhibition of cancer cell adhesion to

endothelial cells. Specifically, it has been shown to inhibit the adhesion of human promyelocytic

leukemia (HL-60) cells to lipopolysaccharide (LPS)-activated Human Umbilical Vein Endothelial

Cell (HUVEC) monolayers. This inhibitory action on cell-cell adhesion suggests that

Pyridindolol K2 may have therapeutic potential in preventing the metastatic cascade, a critical

area of focus in oncology drug development.

These application notes provide a summary of the available data on Pyridindolol K2, a

hypothesized mechanism of action, and detailed protocols for key experiments to further

investigate its anti-cancer properties.
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The following table summarizes the reported quantitative data for the biological activity of

Pyridindolol K2.

Assay Cell Lines Parameter Value Reference

Cell Adhesion

Inhibition

HL-60 and

HUVEC
IC50 75 µg/mL [1][2][3]

Hypothesized Mechanism of Action in Cancer
Metastasis
The process of cancer metastasis is complex, involving the detachment of cancer cells from the

primary tumor, their intravasation into the bloodstream, survival in circulation, and subsequent

adhesion to the endothelial lining of blood vessels at a distant site, followed by extravasation

and proliferation. The inhibition of HL-60 cell adhesion to HUVECs by Pyridindolol K2
suggests a potential interference with the critical step of cancer cell attachment to the

endothelium.

This could occur through the modulation of cell adhesion molecules (CAMs) on either the

cancer cells or the endothelial cells. A possible, though not yet experimentally verified,

mechanism is the downregulation or functional blockade of integrins on the cancer cells or

selectins on the endothelial cells, which are key mediators of this interaction. The diagram

below illustrates this hypothetical mechanism.
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Known Activity:
Inhibition of HL-60 Adhesion to HUVEC

(IC50 = 75 µg/mL)

Screen for Cytotoxicity
(e.g., MTT Assay on a panel of cancer cell lines)

Broaden Adhesion Assays
(Different cancer and endothelial cell lines)

In Vivo Metastasis Models
(e.g., mouse models)

Elucidate Mechanism of Adhesion Inhibition
(e.g., Western Blot/FACS for CAMs)

Structure-Activity Relationship (SAR) Studies
(Synthesize and test analogs)

Signaling Pathway Analysis
(e.g., NF-κB, Integrin signaling)

Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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